BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to a Representative
Azole Antifungal Agent

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antifungal agent 35

Cat. No.: B15140831

Disclaimer: The term "antifungal agent 35" does not correspond to a universally recognized or
publicly documented specific chemical entity. It is likely a provisional designation from a specific
research endeavor. To fulfill the detailed requirements of this request, this guide will focus on a
well-characterized and widely used antifungal agent, Fluconazole, a member of the triazole
class. This comprehensive overview will serve as a representative technical guide for
researchers, scientists, and drug development professionals.

Introduction to Fluconazole

Fluconazole is a synthetic, broad-spectrum triazole antifungal agent that is widely used in the
treatment and prevention of superficial and systemic fungal infections.[1] It is a first-generation
triazole that represented a significant advancement in antifungal therapy due to its excellent
bioavailability and favorable pharmacokinetic profile.[1] Fluconazole is particularly effective
against various species of Candida and Cryptococcus. Its primary mechanism of action
involves the inhibition of a key enzyme in the fungal cell membrane biosynthesis pathway.

Chemical Structure and Properties

Fluconazole, chemically known as 2-(2,4-difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-
ol, is a white crystalline solid. Its chemical and physical properties are summarized in the table
below.

Table 1: Physicochemical Properties of Fluconazole
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Property Value Reference
Chemical Formula C13H12F2NeO

Molecular Weight 306.27 g/mol

Melting Point 138-140 °C

Sparingly soluble in water and

Solubility saline. Freely soluble in
methanol.

pKa 2.94

LogP 0.5

Mechanism of Action

Fluconazole exerts its antifungal effect by inhibiting the fungal cytochrome P450 enzyme,
lanosterol 14a-demethylase.[1][2] This enzyme is crucial for the conversion of lanosterol to
ergosterol, an essential component of the fungal cell membrane. The depletion of ergosterol
and the accumulation of toxic 14a-methylated sterols disrupt the integrity and function of the
fungal cell membrane, leading to the inhibition of fungal growth (fungistatic effect) or, at higher
concentrations, fungal cell death (fungicidal effect).
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Mechanism of Action of Fluconazole

Fungal Cell

substrate conversion essential component

TGl Lanosterol 14a-demethylase Ergosterol
(CYP51) Fungal Cell Membrane
(Disrupted integrity)

inhibition

Fluconazole

General Synthetic Workflow for Fluconazole

Ga-dichIoro-2-(2,4-difluorophenyl)propan-z-a 1H-1,2,4-triazole

( Reaction in the presence of a base
(

e.g., Sodium Hydride) in a polar aprotic solvent (e.g., DMF)

Y

Crude Fluconazole

Y

Purification
(e.g., Recrystallization or Chromatography)

Y

Pure Fluconazole
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Workflow for Broth Microdilution Antifungal Susceptibility Testing

Grepare serial two-fold dilutions of Fluconazole in a 96-well microtiter plate) Grepare a standardized fungal inoculum (e.g., 0.5-2.5 x 103 CFU/mL))

A4 \ 4

Enoculate each well of the microtiter plate with the fungal suspension)

\ 4

Enclude a growth control (no drug) and a sterility control (no inoculum))

\ 4

chbate the plate at a specified temperature (e.g., 35°C) for a defined period (e.g., 24-48 hoursa

\ 4

(Read the plate visually or with a spectrophotometer to determine the MIC)

\ 4

E’he MIC is the lowest concentration of Fluconazole that causes a significant inhibition of growth compared to the growth control)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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